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Compound of Interest

Compound Name: Filicol

Cat. No.: B047491

Despite a comprehensive search of scientific literature, chemical databases, and patent
repositories, a detailed synthesis protocol for the compound identified as Filicol, with the
IUPAC name [4-[4-(2-ethylphenyl)butan-2-yl]phenyllmethyl-trimethylazanium chloride and CAS
number 117925-32-3, is not publicly available. Consequently, information regarding its
biological activity, mechanism of action, and associated experimental protocols could not be
obtained.

The user's request for detailed application notes, experimental protocols, quantitative data
summaries, and visualizations for Filicol cannot be fulfilled due to the absence of foundational
scientific information in the public domain.

Chemical Identity of Filicol

Based on available chemical database entries, the compound referred to as Filicol is
characterized as follows:

Property Value
4-[4-(2-ethylphenyl)butan-2-yllphenyllmethyl-

UPAC Name '[rinEet(hyIaz:nF:um Zr?loride et '

CAS Number 117925-32-3

Molecular Formula C22H32CIN

Molecular Weight 345.95 g/mol
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While suppliers for a compound with this CAS number can be identified, they do not provide
details regarding its synthesis or biological applications.

Absence of Synthesis and Biological Data

Extensive searches for "Filicol synthesis protocol,” "synthesis of [4-[4-(2-ethylphenyl)butan-2-
yllphenyljmethyl-trimethylazanium chloride," and searches using its CAS number did not yield
any specific, reproducible experimental procedures. Similarly, inquiries into the "biological
activity of Filicol" and its "mechanism of action" returned no relevant studies or data.

This lack of information prevents the creation of the requested detailed documentation,
including:

o Experimental Protocols: Without a known synthesis method or biological testing procedures,
no protocols can be provided.

o Data Presentation: No quantitative data, such as reaction yields, spectroscopic data, or
bioactivity metrics (e.g., ICso, ECs0), are available to be summarized in tables.

 Visualization: The absence of a known synthesis workflow or signaling pathway makes it
impossible to generate the requested Graphviz diagrams.

It is possible that the synthesis and biological evaluation of this compound are part of
proprietary research and have not been disclosed in publicly accessible formats. Researchers,
scientists, and drug development professionals interested in this specific chemical entity would
need to undertake novel research to determine its synthesis and biological properties.

 To cite this document: BenchChem. [Filicol: Synthesis Protocol and Application Notes Not
Publicly Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047491#filicol-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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